Cas no 1804768-99-7 (3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1804768-99-7
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4840928
• Update Time: 2025-06-08

3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7BrF5NO2/c1-17-7-4(3-10)2-5(6(11)12)8(16-7)18-9(13,14)15/h2,6H,3H2,1H3
• InChI Key： JBRPYLLPSKBNBT-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(C(F)F)=C1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.8
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine

Research Brief on 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1804768-99-7)

In recent years, the compound 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1804768-99-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it particularly valuable for drug discovery programs targeting challenging therapeutic areas.

The current research landscape surrounding this compound primarily focuses on its utility in medicinal chemistry applications. Recent studies have demonstrated its effectiveness as a versatile building block for the development of kinase inhibitors and other small molecule therapeutics. The presence of multiple halogen atoms in its structure provides excellent opportunities for further functionalization through cross-coupling reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of potential anticancer agents. Researchers utilized 1804768-99-7 as a key intermediate to develop a series of pyridine-based compounds showing selective inhibition against specific cancer-associated protein kinases. The bromomethyl group at the 3-position proved particularly valuable for subsequent nucleophilic substitution reactions, enabling efficient diversification of the molecular scaffold.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production process for this compound. A 2024 patent application disclosed an improved synthetic route that enhances yield while reducing the formation of undesirable byproducts. This development is particularly significant as it addresses previous challenges associated with the large-scale production of this valuable intermediate.

The pharmacological potential of derivatives stemming from this pyridine core continues to expand. Current investigations are exploring its application in central nervous system (CNS) drug development, leveraging the compound's ability to modulate blood-brain barrier permeability. Preliminary in vitro studies suggest that appropriately modified derivatives show favorable pharmacokinetic properties, including metabolic stability and appropriate lipophilicity profiles.

As research progresses, safety and toxicity profiling of this compound and its derivatives remains an active area of investigation. Recent toxicological studies have provided important insights into the structure-toxicity relationships of this chemical class, informing the design of safer analogs. These findings are particularly valuable for medicinal chemists working to optimize the therapeutic index of drug candidates derived from this scaffold.

Looking forward, the scientific community anticipates continued innovation around this compound, with particular interest in its application to targeted protein degradation strategies and covalent inhibitor design. The unique electronic properties imparted by its fluorine-containing substituents make it especially suitable for these emerging therapeutic modalities. As such, 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine remains a compound of significant interest in pharmaceutical research and development.